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Compound of Interest

Compound Name: Chloroacetamido-C4-NHBoc

Cat. No.: B3098267 Get Quote

This guide provides an in-depth overview of the safety and handling protocols for

Chloroacetamido-C4-NHBoc, a bifunctional linker used in the development of Proteolysis

Targeting Chimeras (PROTACs).[1] Due to the limited availability of a comprehensive safety

data sheet for this specific compound, this document synthesizes information from supplier

data and safety information for structurally related compounds, primarily chloroacetamide, to

provide a thorough understanding of the potential hazards and necessary precautions. This

guide is intended for researchers, scientists, and professionals in drug development who may

be handling this or similar chemical entities.

Chemical and Physical Properties
While a detailed experimental characterization of Chloroacetamido-C4-NHBoc is not publicly

available, the following information has been compiled from supplier data.

Property Value Reference

Molecular Formula C₁₁H₂₁ClN₂O₃ [1][2]

Molecular Weight 264.75 g/mol [1][2]

CAS Number 133264-58-1 [1][2]

Appearance Off-white solid/powder [3]

Purity Typically >95% [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3098267?utm_src=pdf-interest
https://www.benchchem.com/product/b3098267?utm_src=pdf-body
https://www.medchemexpress.com/chloroacetamido-c4-nhboc.html
https://www.benchchem.com/product/b3098267?utm_src=pdf-body
https://www.medchemexpress.com/chloroacetamido-c4-nhboc.html
https://dcchemicals.com/msds/MSDS_DC44309.html
https://www.medchemexpress.com/chloroacetamido-c4-nhboc.html
https://dcchemicals.com/msds/MSDS_DC44309.html
https://www.medchemexpress.com/chloroacetamido-c4-nhboc.html
https://dcchemicals.com/msds/MSDS_DC44309.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10349~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:25:38~~N-Boc-hydroxylamine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10349~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:25:38~~N-Boc-hydroxylamine~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3098267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
Chloroacetamido-C4-NHBoc is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[2] The primary hazards are associated with the chloroacetamido

functional group, which is a reactive electrophile.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Due to the presence of the chloroacetamide moiety, there is a potential for this compound to be

a skin and eye irritant and a possible skin sensitizer.[4] Animal tests on chloroacetamide

suggest it may cause toxicity to human reproduction or development.[4]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, the following PPE and engineering controls are mandatory when

handling Chloroacetamido-C4-NHBoc.
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Control Specification

Engineering Controls
Work should be conducted in a well-ventilated

chemical fume hood.

Eye Protection
Chemical safety goggles or a face shield should

be worn.

Hand Protection
Chemically resistant gloves (e.g., nitrile) must

be worn. Inspect gloves before use.

Skin and Body Protection

A lab coat and closed-toe shoes are required.

Additional protective clothing may be necessary

for larger quantities.

Respiratory Protection

If working outside of a fume hood or with large

quantities that could generate dust, a NIOSH-

approved respirator with an appropriate

cartridge is recommended.

Safe Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of Chloroacetamido-C4-NHBoc.

Receiving and Storage Handling and Use Waste Disposal

Receive Shipment Inspect for Damage Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE Work in Chemical Fume Hood Weigh and Prepare Solutions Conduct Experiment Decontaminate Glassware and Surfaces Dispose of Waste in Accordance with Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Chloroacetamido-C4-NHBoc.

First Aid Measures
In the event of exposure, follow these first aid procedures.[2]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures
In the case of a spill, adhere to the following protocol.
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Step Action

1. Evacuation Evacuate personnel from the immediate area.

2. Ventilation Ensure adequate ventilation.

3. Personal Protection
Wear appropriate personal protective

equipment, including respiratory protection.

4. Containment
Prevent further leakage or spillage if safe to do

so.

5. Cleanup

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a suitable

container for disposal. For large spills, dike the

area and collect the material.

6. Decontamination
Clean the spill area thoroughly with a suitable

decontaminating agent.

7. Disposal
Dispose of all waste in accordance with federal,

state, and local regulations.

Potential Signaling Pathway Interactions
The chloroacetamide group is a known covalent binder to cysteine residues in proteins. This

reactivity is the basis for its use in targeted covalent inhibitors and chemical probes. While the

specific signaling pathways affected by Chloroacetamido-C4-NHBoc will depend on the

targeting ligand it is attached to in a PROTAC, the chloroacetamide moiety itself has the

potential to non-specifically interact with proteins containing reactive cysteine residues. This

can lead to off-target effects and cellular toxicity. The diagram below illustrates the general

mechanism of covalent modification of a protein by a chloroacetamide-containing compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3098267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3098267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chloroacetamido-C4-NHBoc

Covalent Protein-Inhibitor Adduct

Covalent Modification

Protein with Reactive Cysteine

Alteration of Protein Function and Downstream Signaling

Click to download full resolution via product page

Caption: Covalent Modification of Proteins by Chloroacetamide.

Experimental Protocols
Due to the proprietary nature of drug development, specific experimental protocols for the use

of Chloroacetamido-C4-NHBoc are not widely published. However, general protocols for the

synthesis of PROTACs involving similar linkers are available in the scientific literature.

Researchers should consult relevant publications and adapt the procedures based on the

specific requirements of their target protein and E3 ligase ligand. Standard practices for

monitoring reaction progress (e.g., TLC, LC-MS) and purification (e.g., column

chromatography) should be employed.

Disposal Considerations
All waste materials containing Chloroacetamido-C4-NHBoc should be treated as hazardous

waste. Dispose of in accordance with all applicable federal, state, and local environmental

regulations. Do not allow the material to enter drains or waterways.[2]

Disclaimer
This information is provided for guidance only and is based on the best available data at the

time of writing. It is the responsibility of the user to conduct a thorough risk assessment before
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handling this chemical. Always consult the most up-to-date safety data sheet from the supplier

and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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